Cas no 13332-06-4 (Benzenamine, 2,3,6-trifluoro-5-iodo-N,N-dimethyl-)
13332-06-4 structure
Product Name:Benzenamine, 2,3,6-trifluoro-5-iodo-N,N-dimethyl-
CAS No:13332-06-4
MF:C8H7F3IN
MW:301.047564744949
CID:1236843
Update Time:2024-08-04
Benzenamine, 2,3,6-trifluoro-5-iodo-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2,3,6-trifluoro-5-iodo-N,N-dimethyl-
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- Inchi: 1S/C8H7F3IN/c1-13(2)8-6(10)4(9)3-5(12)7(8)11/h3H,1-2H3
- InChI Key: YJTBQWOASLFOFD-UHFFFAOYSA-N
- SMILES: C1(N(C)C)=C(F)C(I)=CC(F)=C1F
Experimental Properties
- Density: 1.856±0.06 g/cm3(Predicted)
- Boiling Point: 257.8±40.0 °C(Predicted)
- pka: 2.59±0.50(Predicted)
Benzenamine, 2,3,6-trifluoro-5-iodo-N,N-dimethyl- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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